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Compound of Interest

Compound Name: Propargylcholine bromide

Cat. No.: B1663125

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical aspect of laboratory operations. This guide
provides essential safety and logistical information for the proper disposal of propargylcholine
bromide, a compound frequently used in click chemistry and as a choline analog for studying
phospholipid metabolism. Adherence to these procedures is vital for personnel safety and
environmental protection.

Propargylcholine bromide should be treated as a hazardous material.[1][2] Before handling,
users must review the complete Safety Data Sheet (SDS) provided by the supplier.[1][2]

Immediate Safety and Handling

Always wear appropriate Personal Protective Equipment (PPE) when handling
propargylcholine bromide, including:

» Safety glasses or goggles
o Chemical-resistant gloves
e Alab coat

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.[1] Avoid contact with skin and eyes.[1]
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Step-by-Step Disposal Procedure

The primary method for the disposal of propargylcholine bromide is through a licensed
hazardous waste disposal service. Do not dispose of this chemical down the drain or in regular
trash.

e Segregation and Collection:

o Collect waste propargylcholine bromide, including any contaminated materials (e.g.,
pipette tips, gloves, paper towels), in a dedicated, clearly labeled, and leak-proof
hazardous waste container.

o Ensure the container is compatible with the chemical.

o The container must be labeled with "Hazardous Waste," the full chemical name
"Propargylcholine bromide,"” and any associated hazard symbols.

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, cool, and dry secondary
containment area away from incompatible materials.

o Consult the Safety Data Sheet (SDS) for specific information on chemical incompatibilities.
» Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

o Follow all institutional and local regulations for hazardous waste manifest and
transportation.

Quantitative Data Summary

The following table summarizes key quantitative data for propargylcholine bromide.
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Parameter Value Source
CAS Number 111755-76-1 [1113]
Molecular Formula C7H14BrNO [4]
Molecular Weight 208.1 g/mol [4]
Storage Temperature -20°C [1]
Solubility in Ethanol ~30 mg/mL [1]
Solubility in DMSO ~30 mg/mL [1]
Solubility in PBS (pH 7.2) ~10 mg/mL [1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
propargylcholine bromide.
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Caption: Workflow for the safe disposal of propargylcholine bromide waste.

Chemical Neutralization Considerations
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While there are no specific, universally recommended laboratory-scale neutralization protocols
for propargylcholine bromide, it is a quaternary ammonium compound. Some commercial
products are designed to neutralize the antimicrobial effects of quaternary ammonium
compounds, often for wastewater treatment purposes. However, these are generally not
intended for direct application to concentrated chemical waste in a laboratory setting. Any
attempt at chemical neutralization should only be performed by trained personnel after a
thorough risk assessment and review of relevant chemical literature, and in accordance with all
applicable regulations. The recommended and safest course of action remains disposal
through a certified hazardous waste handler.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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